Cas no 1597934-01-4 (2-Amino-5-fluoro-4-methoxy-benzonitrile)

• Product Name: 2-Amino-5-fluoro-4-methoxy-benzonitrile
• CAS No: 1597934-01-4
• MF: C₈H₇FN₂O
• MW: 166.152384996414
• CID: 6839479
• PubChem ID: 121601509
• Update Time: 2025-03-26

2-Amino-5-fluoro-4-methoxy-benzonitrile Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21996461
• AKOS026735979
• 1597934-01-4
• AT24118
• CS-0375499
• 2-AMINO-5-FLUORO-4-METHOXYBENZONITRILE
• 2-Amino-5-fluoro-4-methoxy-benzonitrile

• Inchi： 1S/C8H7FN2O/c1-12-8-3-7(11)5(4-10)2-6(8)9/h2-3H,11H2,1H3
• InChI Key： BOWBJKBEGDAQDT-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C(=CC=1OC)N

Computed Properties

• Exact Mass: 166.05424101Da
• Monoisotopic Mass: 166.05424101Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59Ų